Cas no 141989-37-9 (Pyridine, 3-(1-methyl-1H-imidazol-2-yl)-)

• Product Name: Pyridine, 3-(1-methyl-1H-imidazol-2-yl)-
• CAS No: 141989-37-9
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 3733522
• PubChem ID: 15129896
• Update Time: 2025-06-13

Pyridine, 3-(1-methyl-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(1-methyl-1H-imidazol-2-yl)-
• MFCD14583928
• NS-01239
• 141989-37-9
• DTXSID601287988
• SCHEMBL12320458
• AKOS015947683
• 3-(1-METHYLIMIDAZOL-2-YL)PYRIDINE
• starbld0024256
• 3-(1-methyl-1H-imidazol-2-yl)pyridine

• Inchi： 1S/C9H9N3/c1-12-6-5-11-9(12)8-3-2-4-10-7-8/h2-7H,1H3
• InChI Key： HGLHZTOYJKZEBP-UHFFFAOYSA-N
• SMILES： N1(C)C=CN=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 159.079647300g/mol
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridine, 3-(1-methyl-1H-imidazol-2-yl)-

Pyridine, 3-(1-methyl-1H-imidazol-2-yl) and CAS No. 141989-37-9: A Comprehensive Overview

Pyridine, 3-(1-methyl-1H-imidazol-2-yl), a compound with the CAS number 141989-37-9, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, characterized by its fused pyridine and imidazole rings, has garnered attention due to its versatile structural framework and potential applications in drug discovery and development. The unique combination of these two nitrogen-containing rings imparts distinct chemical properties, making it a valuable scaffold for designing novel therapeutic agents.

The< strong> molecular structure of Pyridine, 3-(1-methyl-1H-imidazol-2-yl) is intricately designed to facilitate interactions with biological targets. The presence of both pyridine and imidazole moieties allows for multiple binding modes with proteins and enzymes, which is crucial for developing high-affinity ligands. This compound's ability to engage with various biological systems has made it a focal point in recent research endeavors aimed at identifying new pharmacophores.

In recent years, there has been a surge in the exploration of< strong> heterocyclic compounds in medicinal chemistry due to their prevalence in biologically active molecules. Pyridine, 3-(1-methyl-1H-imidazol-2-yl) is no exception, as it has been investigated for its potential role in modulating various biological pathways. Studies have highlighted its significance in the development of inhibitors targeting enzymes involved in cancer metabolism and inflammation.

One of the most compelling aspects of this compound is its< strong> synthetic accessibility. The well-documented synthetic routes allow for scalable production, which is essential for both preclinical and clinical studies. Researchers have leveraged these synthetic strategies to produce derivatives with enhanced pharmacological properties, further expanding the compound's therapeutic potential.

The< strong> pharmacological profile of Pyridine, 3-(1-methyl-1H-imidazol-2-yl) has been extensively studied in various in vitro and in vivo models. Preliminary findings suggest that it exhibits inhibitory activity against several key enzymes implicated in disease pathogenesis. For instance, its ability to inhibit xanthine oxidase has been explored as a potential strategy for managing hyperuricemia and gout. Additionally, its interaction with other enzymes such as cyclooxygenases (COX) and lipoxygenases has been investigated for their anti-inflammatory effects.

The< strong> chemical versatility of this compound also makes it an attractive candidate for structure-based drug design. By modifying specific functional groups within the molecule, researchers can fine-tune its binding affinity and selectivity towards target proteins. This flexibility has enabled the creation of libraries of derivatives that can be screened for novel bioactivities.

In the realm of< strong> computational chemistry, advanced modeling techniques have been employed to predict the binding interactions of Pyridine, 3-(1-methyl-1H-imidazol-2-yl) with biological targets. These studies have provided valuable insights into the molecular recognition processes, aiding in the rational design of more effective drug candidates. The integration of experimental data with computational predictions has streamlined the drug discovery pipeline, making compounds like this one more viable for clinical translation.

The< strong> role of heterocycles in modern medicine cannot be overstated. They form the backbone of numerous FDA-approved drugs due to their ability to modulate biological functions effectively. Pyridine, 3-(1-methyl-1H-imidazol-2-yl) exemplifies this trend by combining two well-established heterocyclic motifs into a single entity that exhibits promising therapeutic properties.

Ongoing research continues to uncover new applications for this compound across various therapeutic areas. Its< strong> potential in oncology, particularly as an inhibitor of key metabolic enzymes in cancer cells, remains a primary focus. Furthermore, its anti-inflammatory properties have sparked interest in its use as an adjunct therapy for chronic inflammatory diseases.

The< strong> safety profile of Pyridine, 3-(1-methyl-1H-imidazol-2-yl) is another critical aspect that has been thoroughly evaluated through preclinical studies. These investigations have assessed its toxicity, solubility, and metabolic stability under various conditions. The results have been encouraging, suggesting that it may be suitable for further development into a clinical candidate.

In conclusion, Pyridine, 3-(1-methyl-1H-imidazol-2-yl), identified by CAS number 141989-37-9, stands out as a promising compound in pharmaceutical research due to its unique structural features and diverse biological activities. Its< strong> synthetic feasibility, combined with its pharmacological potential, positions it as a valuable asset in the quest for novel therapeutics. As research progresses, this compound is expected to contribute significantly to advancements in medicine and drug discovery.